2-(1-Benzofuran-2-yl)-4,4-dimethyl-1-(thiophen-2-yl)cyclopent-2-en-1-ol

• CAS No.: 365220-26-4
• Molecular Formula: C19H18O2S
• Molecular Weight: 310.4 g/mol
• IUPAC Name: 2-(1-benzofuran-2-yl)-4,4-dimethyl-1-thiophen-2-ylcyclopent-2-en-1-ol
• InChI: InChI=1S/C19H18O2S/c1-18(2)11-14(19(20,12-18)17-8-5-9-22-17)16-10-13-6-3-4-7-15(13)21-16/h3-11,20H,12H2,1-2H3
• InChI Key: GJBOELVIQWHKTN-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(C(=C1)C2=CC3=CC=CC=C3O2)(C4=CC=CS4)O)C

Description

2-(1-Benzofuran-2-yl)-4,4-dimethyl-1-(thiophen-2-yl)cyclopent-2-en-1-ol is a complex organic compound that features a benzofuran ring, a thiophene ring, and a cyclopentene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-Benzofuran-2-yl)-4,4-dimethyl-1-(thiophen-2-yl)cyclopent-2-en-1-ol typically involves multi-step organic reactions. One possible route could involve the formation of the cyclopentene ring followed by the introduction of the benzofuran and thiophene rings through coupling reactions. Specific reagents and catalysts, such as palladium or copper catalysts, might be used to facilitate these reactions.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic route to maximize yield and purity. This could include the use of continuous flow reactors and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(1-Benzofuran-2-yl)-4,4-dimethyl-1-(thiophen-2-yl)cyclopent-2-en-1-ol can undergo various types of chemical reactions, including:

Oxidation: The compound might be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions could be used to alter the oxidation state of certain atoms within the molecule.

Substitution: Substitution reactions could involve the replacement of hydrogen atoms with other functional groups.

Common Reagents and Conditions

Common reagents for these reactions might include oxidizing agents like potassium permanganate or reducing agents like lithium aluminum hydride. Reaction conditions would vary depending on the desired transformation but could include specific temperatures, solvents, and catalysts.

Major Products

The major products formed from these reactions would depend on the specific reagents and conditions used. For example, oxidation might yield ketones or aldehydes, while substitution reactions could introduce halogens or other functional groups.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Potential use in the study of biological pathways and interactions.

Medicine: Exploration of its pharmacological properties for drug development.

Industry: Use in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action for 2-(1-Benzofuran-2-yl)-4,4-dimethyl-1-(thiophen-2-yl)cyclopent-2-en-1-ol would depend on its specific interactions with molecular targets. This could involve binding to enzymes or receptors, altering cellular pathways, or affecting the function of specific proteins. Detailed studies would be required to elucidate these mechanisms.

Comparison with Similar Compounds

Similar Compounds

Similar compounds might include other molecules that feature benzofuran, thiophene, and cyclopentene rings. Examples could be:

• 2-(1-Benzofuran-2-yl)-4,4-dimethylcyclopent-2-en-1-ol
• 2-(Thiophen-2-yl)-4,4-dimethylcyclopent-2-en-1-ol

Uniqueness

The uniqueness of 2-(1-Benzofuran-2-yl)-4,4-dimethyl-1-(thiophen-2-yl)cyclopent-2-en-1-ol lies in its specific combination of functional groups and rings, which could confer unique chemical and physical properties. This might make it particularly valuable for certain applications in research and industry.